Cas no 740778-97-6 (Carbamic acid,cyclohexyl(1-methylethyl)- (9CI))

• Product Name: Carbamic acid,cyclohexyl(1-methylethyl)- (9CI)
• CAS No: 740778-97-6
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 560090
• Update Time: 2024-03-05

Carbamic acid,cyclohexyl(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,cyclohexyl(1-methylethyl)- (9CI)
• Carbamic acid, cyclohexyl(1-methylethyl)- (9CI)
• cyclohexyl(propan-2-yl)carbamic acid

• Inchi： 1S/C10H19NO2/c1-8(2)11(10(12)13)9-6-4-3-5-7-9/h8-9H,3-7H2,1-2H3,(H,12,13)
• InChI Key： PLVFEUVTIOEJKQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)N(C1CCCCC1)C(C)C

Computed Properties

• Exact Mass: 185.142
• Monoisotopic Mass: 185.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 288.7±23.0 °C(Predicted)
• pka: -1.46±0.12(Predicted)